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Regulatory Status and MRLs

Spiromesifen is an insecticide and acaricide that continues to be authorized in some regions, with ongoing

reviews and tolerance establishments.

. Regulatory Key Substances /
Region/ Body Notes
Status Crops

European Authorized Spiromesifen MRL review under Article 12 of Regulation

Union (EU) (Under review) (EC) No 396/2005; some MRL proposals
require further consideration by risk
managers [1].

United States Authorized Spiromesifen Tolerance established at 0.15 ppm for

(EPA) (Oranges, Orange  oranges and 40.0 ppm for orange oil

oil) (effective June 2024) [2].
Codex MRLs Spiromesifen Codex Maximum Residue Limits (CXLs) are
Alimentarius Established a reference point for international standards

and EU reviews [1].
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Analytical Methods and Experimental Data

Research provides validated methods for simultaneous determination of spiromesifen and similar

compounds, along with data on its behavior in crops.

Analytical Method for Residue Determination

A 2023 study developed and validated a method for determining spiromesifen and spirodiclofen residues in

tomato fruit [3].

e Sample Preparation: Based on the QUEChERS approach. Tomato samples are extracted with
acetonitrile. For LC-MS/MS analysis, a 4-fold dilution of the raw extract was found optimal to
minimize matrix effects [3].

¢ Instrumental Analysis: Using UPLC-MS/MS (Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry) with electrospray ionization (ESI) in positive mode [3].

e Method Validation: The method was validated with the following parameters [3]:

Parameter Spiromesifen Spirodiclofen
Linearity Range 1-100 pg/kg 0.5-100 pg/kg
Correlation Coefficient (R?) >0.9993 >0.9991
Limit of Quantification (LOQ) 5 ng/kg 5 ug/kg
Average Recovery 89.23-97.22% 89.23-97.22%
Matrix Effect -9.8% -7.2%

Dissipation and Residue Data in Tomatoes

The same 2023 study under field conditions provides key data on how these substances break down [3]:
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Half-life Final Residue
Compound Assessment
(Days) Range (mgl/kg)

Spiromesifen 1.49-1.83 0.307-0.751 mg/kg Below EU MRLs; chronic risk assessment
days indicates safety for adult consumers [3].

Spirodiclofen 1.91-2.38 0.101-0.398 mg/kg Below EU MRLs; chronic risk assessment
days indicates safety for adult consumers [3].

Analytical Workflow

The general workflow for determining spiromesifen residues in a food matrix, as validated in the studies,

can be summarized as follows:
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Important Considerations for Comparison
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¢ Metabolites: For a complete risk assessment, note that the metabolites of spiromesifen can be of
toxicological concern and may need to be included in the residue definition for enforcement, similar to
its relative spirotetramat [4].

¢ Regional Variations: MRLs are not universal. The tolerance for orange oil in the U.S. is set at 40.0
ppm [2], but limits can differ for other crops and in other jurisdictions like the EU. Always consult the
specific MRL database for your target market.

Research and Regulatory Gaps

e Ongoing Review: The EU indicates that while no consumer health risk was identified for
spiromesifen, the MRL proposals still require further consideration by risk managers, suggesting
some data may be incomplete [1].

e Comparative Toxicity: When comparing alternatives, note that spirodiclofen, a related compound, is
classified as carcinogenic 1B (H351) in the EU, meaning it is presumed to have carcinogenic
potential for humans [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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